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Compound of Interest

Compound Name: 3-Methylpentan-2-amine

CAS No.: 35399-81-6

Cat. No.: B1274118

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and emergency procedures for 3-Methylpentan-2-amine. The information is

compiled and presented to meet the needs of laboratory and research professionals, ensuring

a safe working environment.

Chemical Identification and Properties
3-Methylpentan-2-amine, also known as 1,2-Dimethylbutylamine, is a chemical compound

with the molecular formula C6H15N.[1][2] It is essential to be aware of its physical and

chemical properties for safe handling and storage.
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Property Value Source

Molecular Weight 101.19 g/mol [1]

CAS Number 35399-81-6 [1]

EC Number 252-544-5 [1]

Boiling Point 64 °C (147 °F)

Density 0.664 g/mL at 25 °C (77 °F)

Flash Point 12.659 °C (calculated) [3]

SMILES CCC(C)C(C)N [1]

InChIKey
ZFAGOADKDXXTSV-

UHFFFAOYSA-N
[1]

Hazard Identification and GHS Classification
3-Methylpentan-2-amine is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.

Skin Irritation 2 H315: Causes skin irritation.

Serious Eye Irritation 2A
H319: Causes serious eye

irritation.

Specific target organ toxicity –

single exposure
3 (Central nervous system)

H336: May cause drowsiness

or dizziness.

Aspiration Hazard 1
H304: May be fatal if

swallowed and enters airways.

Hazardous to the aquatic

environment, short-term

(acute)

2
H411: Toxic to aquatic life with

long lasting effects.

Hazardous to the aquatic

environment, long-term

(chronic)

2
H411: Toxic to aquatic life with

long lasting effects.

Signal Word: Danger

Hazard Pictograms:

Flame

Exclamation Mark

Health Hazard

Environment

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 3-Methylpentan-2-amine to

minimize risk.
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Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4] A face

shield may be necessary for larger quantities or when there is a splash hazard.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[4] Flame-retardant

and antistatic protective clothing should be worn.

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[4]

If inhalation risk is high, a vapor respirator may be required.[4]

Handling Procedures
Work under a chemical fume hood.

Avoid breathing mist or vapors.[4]

Wash skin thoroughly after handling.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use only non-sparking tools.

Take precautionary measures against static discharge. Ground and bond containers and

receiving equipment.

Use explosion-proof electrical, ventilating, and lighting equipment.

Preparation Handling Post-Handling

Assess Risk Don PPE
Proceed if safe

Work in Fume Hood Ground Equipment Use Non-Sparking Tools Dispense Chemical Close Container Clean Work Area Doff PPE Wash Hands
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Click to download full resolution via product page

Safe Handling Workflow for 3-Methylpentan-2-amine

Storage Conditions
Keep container tightly closed in a dry and well-ventilated place.[4]

Keep away from heat and sources of ignition.

Store in a flammables area.[5][6]

Incompatible materials include strong oxidizing agents and strong acids.[6]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
If Inhaled: Move the person to fresh air. Call a physician.

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.

In Case of Eye Contact: Rinse out with plenty of water. Call an ophthalmologist. Remove

contact lenses if present and easy to do.

If Swallowed: Do NOT induce vomiting. Call a physician immediately. There is a risk of

aspiration, and pulmonary failure is possible.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[6]

Unsuitable Extinguishing Media: No limitations are given for this substance.

Specific Hazards: The substance is combustible and vapors may form explosive mixtures

with air. Pay attention to flashback.
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Accidental Release Measures
Personal Precautions: Do not breathe vapors or aerosols. Avoid substance contact. Ensure

adequate ventilation. Keep away from heat and sources of ignition. Evacuate the danger

area.

Environmental Precautions: Do not let the product enter drains, as there is a risk of

explosion.

Methods for Containment and Cleaning Up: Cover drains. Collect, bind, and pump off spills.

Use non-sparking tools and absorb with inert material.[5]
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Spill Occurs

Evacuate Area

Don PPE

Remove Ignition Sources

Ventilate Area

Contain Spill

Absorb with Inert Material

Collect with Non-Sparking Tools

Dispose of Waste

Click to download full resolution via product page

Accidental Spill Response Workflow
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Toxicological Information
Detailed toxicological studies for 3-Methylpentan-2-amine are not readily available in the

public domain. However, the GHS classification indicates potential for acute toxicity if

swallowed and enters the airways, skin and eye irritation, and central nervous system

depression.

Disposal Considerations
Dispose of this chemical and its container in accordance with all local, regional, national, and

international regulations.[7] Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[5]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety data sheet (SDS) or professional safety training. Always consult the most current

SDS for 3-Methylpentan-2-amine from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1274118/docs#navigating-the-safe-handling-of-3-
methylpentan-2-amine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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